Cas no 832712-67-1 (2-Propanol, 1-(dimethylphenylsilyl)-1,1,3,3,3-pentafluoro-, benzoate)

• Product name: 2-Propanol, 1-(dimethylphenylsilyl)-1,1,3,3,3-pentafluoro-, benzoate
• CAS No: 832712-67-1
• MF: C₁₈H₁₉F₅O₃Si
• MW: 406.419183969498
• CID: 674821
• PubChem ID: 71415900

2-Propanol, 1-(dimethylphenylsilyl)-1,1,3,3,3-pentafluoro-, benzoate Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(dimethylphenylsilyl)-1,1,3,3,3-pentafluoro-, benzoate
• benzoic acid,1-[dimethyl(phenyl)silyl]-1,1,3,3,3-pentafluoropropan-2-ol
• 832712-67-1
• Benzoic acid--1-[dimethyl(phenyl)silyl]-1,1,3,3,3-pentafluoropropan-2-ol (1/1)
• DTXSID10835305

• Inchi： InChI=1S/C11H13F5OSi.C7H6O2/c1-18(2,8-6-4-3-5-7-8)11(15,16)9(17)10(12,13)14;8-7(9)6-4-2-1-3-5-6/h3-7,9,17H,1-2H3;1-5H,(H,8,9)
• InChI Key： WSJVCBGQVUAILT-UHFFFAOYSA-N
• SMILES： C[Si](C)(C1=CC=CC=C1)C(C(C(F)(F)F)O)(F)F.C1=CC=C(C=C1)C(=O)O

Computed Properties

• Exact Mass: 406.10236181g/mol
• Monoisotopic Mass: 406.10236181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų